Cas no 2375195-53-0 (1-(4-Bromoisothiazol-3-yl)-N-methylmethanamine hydrochloride)

• Product Name: 1-(4-Bromoisothiazol-3-yl)-N-methylmethanamine hydrochloride
• CAS No: 2375195-53-0
• MF: C₅H₈BrClN₂S
• MW: 243.552417755127
• CID: 6636219
• PubChem ID: 154728545
• Update Time: 2024-01-04

1-(4-Bromoisothiazol-3-yl)-N-methylmethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• D80074
• [(4-BROMO-1,2-THIAZOL-3-YL)METHYL](METHYL)AMINE HYDROCHLORIDE
• 2375195-53-0
• 1-(4-Bromoisothiazol-3-yl)-N-methylmethanamine hydrochloride
• 3-Isothiazolemethanamine, 4-bromo-N-methyl-, hydrochloride (1:1)

• Inchi： 1S/C5H7BrN2S.ClH/c1-7-2-5-4(6)3-9-8-5;/h3,7H,2H2,1H3;1H
• InChI Key： BDCSIGYWONJSQT-UHFFFAOYSA-N
• SMILES： BrC1=CSN=C1CNC.Cl

Computed Properties

• Exact Mass: 241.92801g/mol
• Monoisotopic Mass: 241.92801g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 91
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.2Ų